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Compound of Interest

Compound Name: 6(E)-Octadecenoyl chloride

Cat. No.: B15550442

Get Quote

CAS Number: 150989-03-0

This technical guide provides a comprehensive overview of 6(E)-Octadecenoyl chloride, a

reactive long-chain acyl chloride, for researchers, scientists, and drug development

professionals. This document details its physicochemical properties, synthesis, reactivity, and

potential biological significance, supported by experimental protocols and data presented in a

clear, structured format.

Chemical Identity and Physicochemical Properties
6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is the acyl chloride

derivative of 6(E)-octadecenoic acid (petroselaidic acid). The presence of the reactive acyl

chloride group makes it a valuable intermediate in organic synthesis, particularly for the

introduction of the 18-carbon unsaturated acyl group.

Table 1: Physicochemical Properties of 6(E)-Octadecenoyl Chloride and its Parent Fatty Acid
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Property
6(E)-Octadecenoyl
chloride

6(E)-Octadecenoic
Acid

Reference

CAS Number 150989-03-0 593-40-8 [1]

Molecular Formula C₁₈H₃₃ClO C₁₈H₃₄O₂ [1][2]

Molecular Weight 300.91 g/mol 282.46 g/mol [1][2]

Physical State Liquid Solid [1]

Purity >99% Not Specified [1]

Storage Temperature Freezer Not Specified [1]

Boiling Point Not available
399.0 ± 11.0 °C at 760

mmHg
[2]

Water Solubility Reacts with water 0.00012 g/L [2][3]

logP Not available 7.72 [2]

Synthesis and Reactivity
Synthesis of 6(E)-Octadecenoyl Chloride
The synthesis of 6(E)-Octadecenoyl chloride typically involves the chlorination of its parent

fatty acid, 6(E)-octadecenoic acid. Common chlorinating agents for this conversion include

thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[4] The choice of reagent can depend on

the desired purity and the scale of the reaction.

Experimental Protocol: General Synthesis of Fatty Acid Chlorides using Thionyl Chloride

This protocol is a general procedure for the conversion of a fatty acid to its corresponding acyl

chloride and can be adapted for 6(E)-octadecenoic acid.

Materials:

6(E)-octadecenoic acid

Thionyl chloride (SOCl₂)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://foodb.ca/compounds/FDB011271
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://foodb.ca/compounds/FDB011271
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://foodb.ca/compounds/FDB011271
https://foodb.ca/compounds/FDB011271
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://foodb.ca/compounds/FDB011271
https://www.benchchem.com/product/b15550442/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-e-octadecenoyl-chloride
https://www.benchchem.com/product/b15550442/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-e-octadecenoyl-chloride
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Acid_Halides/Synthesis_of_Acid_Halides/Preparation_of_Acyl_Chlorides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry, inert solvent (e.g., dichloromethane, toluene)

Round-bottom flask with a reflux condenser and a gas outlet to a trap containing a

neutralizing solution (e.g., sodium hydroxide solution)

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 6(E)-octadecenoic acid in a minimal amount of a

dry, inert solvent.

Under a fume hood, slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to

the solution at room temperature with stirring. The reaction is exothermic and will generate

hydrogen chloride (HCl) and sulfur dioxide (SO₂) gases.

Once the initial effervescence subsides, heat the reaction mixture to reflux for 1-2 hours to

ensure complete conversion. The progress of the reaction can be monitored by the cessation

of gas evolution.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and solvent under reduced pressure using a rotary

evaporator. To ensure complete removal of volatile byproducts, co-evaporation with a dry,

inert solvent like toluene can be performed.

The resulting crude 6(E)-Octadecenoyl chloride can be used directly for subsequent

reactions or purified by distillation under high vacuum.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. All

manipulations should be performed in a well-ventilated fume hood with appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat.

Reactivity
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The acyl chloride functional group in 6(E)-Octadecenoyl chloride is highly electrophilic and

readily undergoes nucleophilic acyl substitution reactions.[5] This high reactivity makes it a

versatile building block for the synthesis of a variety of derivatives.[6]

Diagram 1: Reactivity of 6(E)-Octadecenoyl Chloride
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Caption: Reactivity of 6(E)-Octadecenoyl chloride with various nucleophiles.

Biological Significance and Applications
While direct biological studies on 6(E)-Octadecenoyl chloride are limited due to its high

reactivity, the biological activities of its parent fatty acid, 6(E)-octadecenoic acid (petroselaidic

acid), and the related cis-isomer, petroselinic acid, provide insights into its potential roles.

Potential Therapeutic Activities
Antimicrobial and Antifungal Activity: Petroselinic acid has demonstrated considerable

antimicrobial activity against a range of bacteria and moderate effects against molds.[7][8]

This suggests that derivatives, potentially including those synthesized from 6(E)-
Octadecenoyl chloride, could be explored for anti-infective properties.

Anti-inflammatory and Immunomodulatory Effects: Petroselinic acid has been identified as a

novel regulator of the cytosolic nucleic acid sensing pathway, effectively inhibiting type I

interferon signaling.[9] This suggests a potential role in managing autoimmune disorders.[9]
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Metabolic Regulation: In HepG2 cells, trans-petroselinic acid has been shown to increase

the cellular content of triacylglycerols and cholesterol esters and upregulate genes involved

in fatty acid and cholesterol synthesis.[10]

COVID-19 Inhibition (In Silico): A molecular dynamics simulation study suggested that 6-

octadecenoic acid has the potential to act as an inhibitor of the main protease of SARS-CoV-

2.[2]

Applications in Research and Development
The primary application of 6(E)-Octadecenoyl chloride is as a synthetic intermediate. Its

ability to acylate a wide range of molecules allows for the creation of novel compounds with

potential applications in:

Drug Delivery: Incorporation of the lipophilic octadecenoyl chain can modify the

pharmacokinetic properties of drug molecules.

Biomaterials: The unsaturated fatty acyl chain can be used to synthesize novel polymers and

surfactants.[6]

Cell Biology Research: As a precursor to various lipid species, it can be used to study lipid

metabolism and signaling.

Analytical Methods
The analysis of reactive acyl chlorides like 6(E)-Octadecenoyl chloride presents challenges

due to their susceptibility to hydrolysis.[11] Therefore, derivatization is often required for

accurate quantification.

Table 2: Analytical Techniques for Acyl Chloride Analysis
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Technique Derivatization Comments Reference

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Conversion to amides

(e.g., with

diethylamine) or

esters (e.g., with

methanol).

Derivatization is

necessary to improve

stability and volatility

for GC analysis.

[12][13]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Direct analysis is

possible but requires

a dry, aprotic solvent.

Provides structural

information.

Broadening of signals

can occur.

[14]

Diagram 2: Workflow for GC-MS Analysis of 6(E)-Octadecenoyl Chloride
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GC-MS Analysis Workflow for 6(E)-Octadecenoyl Chloride

Sample Preparation

Analysis

Data Processing

Sample containing
6(E)-Octadecenoyl chloride

Derivatization
(e.g., with Methanol)

Formation of
6(E)-Octadecenoic acid methyl ester

GC Injection

Separation

MS Detection

Mass Spectrum

Quantification

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 6(E)-Octadecenoyl chloride using GC-MS.
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Handling, Storage, and Safety
6(E)-Octadecenoyl chloride is a reactive and moisture-sensitive compound. Proper handling

and storage are crucial to maintain its integrity and ensure safety.

Handling: All manipulations should be carried out in a dry, inert atmosphere (e.g., under

nitrogen or argon) in a well-ventilated fume hood.[15] Use appropriate personal protective

equipment, including chemical-resistant gloves, safety glasses, and a lab coat.

Storage: Store in a tightly sealed container in a freezer, protected from moisture and light.[1]

Unsaturated acyl chlorides are prone to polymerization and degradation, especially upon

exposure to air and light.

Safety: 6(E)-Octadecenoyl chloride is expected to be corrosive and will react violently with

water and other protic solvents, releasing corrosive hydrogen chloride gas.[3] In case of fire,

use dry chemical or carbon dioxide extinguishers; do not use water.[15]

Conclusion
6(E)-Octadecenoyl chloride is a valuable chemical intermediate with significant potential in

synthetic chemistry and as a tool for biological research. Its high reactivity allows for the

synthesis of a diverse range of molecules. While direct biological data is scarce, the known

activities of its parent fatty acid suggest promising avenues for investigation in areas such as

antimicrobial development, anti-inflammatory research, and the study of lipid metabolism.

Careful handling and appropriate analytical methods are essential when working with this

reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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